Methyl 3-{[(3,4-dimethylphenyl)sulfonyl]amino}thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(3,4-dimethylphenyl)sulfonylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C14H15NO4S2/c1-9-4-5-11(8-10(9)2)21(17,18)15-12-6-7-20-13(12)14(16)19-3/h4-8,15H,1-3H3
• InChI Key: GWNPQVUBVIIIGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=C(SC=C2)C(=O)OC)C
• Molecular Formula: C14H15NO4S2
• Molecular Weight: 325.4 g/mol

Description

“Methyl 3-{[(3,4-dimethylphenyl)sulfonyl]amino}thiophene-2-carboxylate” is a chemical compound that belongs to the class of heterocyclic compounds known as thiophenes. Thiophenes and their derivatives are important in the field of medicinal chemistry due to their wide range of therapeutic properties and diverse applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Common synthetic methods include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. These methods involve condensation reactions with different reagents.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives are diverse and depend on the specific substituents present in the molecule. The Paal–Knorr reaction, for example, is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

Synthesis Processes and Chemical Reactions

• Synthesis of Methyl 3-Amino-4-Aryl(or Methyl)Sulfonylthiophene-2-Carboxylates

  This chemical is synthesized through the reaction of 3-alkoxy-2-aryI(or methyl)sulfonylacrylonitriles with methyl thioglycolate, followed by hydrolysis/decarboxylation (Stephens, Price, & Sowell, 1999).

• Synthesis of Tetrasubstituted Thiophenes

  Methyl 3-amino-4-aryl(or methyl)sulfonylthiophene-2-carboxylates are used in a one-pot multicomponent synthesis process to create tetrasubstituted thiophenes, showcasing its utility in complex organic synthesis (Sahu et al., 2015).

• Precursor for o-Dimethylene Thiophene

  This compound serves as a precursor in the facile synthesis of o-dimethylene thiophene, a crucial intermediate in organic syntheses (Tso, Tsay, & Li, 1995).

• Photochemical Degradation Studies

  It is studied in the context of photochemical degradation, particularly in relation to crude oil components in marine environments (Andersson & Bobinger, 1996).

• Application in Dyeing Polyester Fibers

  Used in the synthesis of novel heterocyclic disperse dyes, demonstrating its applicability in textile industries (Iyun et al., 2015).

• Study of Genotoxic and Carcinogenic Potentials

  This compound has been examined for its potential genotoxic and carcinogenic effects, highlighting its relevance in safety and toxicity studies (Lepailleur et al., 2014).

• Synthesis of Thienopyrimidinones

  Reacts with orthoesters to produce thienopyrimidinones, indicating its versatility in heterocyclic chemistry (Hajjem, Khoud, & Baccar, 2010).

Future Directions

Thiophene and its derivatives continue to attract great interest in industry and academia due to their wide range of therapeutic properties and diverse applications. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Therefore, future research may focus on synthesizing and investigating new structural prototypes with more effective pharmacological activity.